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Compound of Interest

Compound Name: MYC degrader 1

Cat. No.: B12367790 Get Quote

Essential Safety and Handling Guide for MYC
Degrader 1
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of MYC degrader 1 (CAS No: 2946670-96-6), a potent, orally available molecular glue

degrader with anti-tumor activity.[1][2] Given its mechanism of action and intended use in

cancer research, a comprehensive understanding and strict adherence to safety protocols are

imperative to ensure a safe laboratory environment. While a specific, publicly available Safety

Data Sheet (SDS) is not readily accessible through general searches, one can be requested

from suppliers.[2][3] The following guidelines are based on best practices for handling potent,

hazardous research compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MYC degrader 1 is provided below.

This information is essential for risk assessment and the development of appropriate handling

procedures.
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Property Value

Chemical Name MYC degrader 1

CAS Number 2946670-96-6

Molecular Formula C₃₂H₃₁ClF₃N₅O₃

Molecular Weight 626.07 g/mol

Appearance White to off-white solid

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Data sourced from supplier datasheets.[1][4]

Personal Protective Equipment (PPE)
Due to the potent and potentially hazardous nature of MYC degrader 1, a stringent PPE policy

must be enforced at all times. The level of PPE should be determined by a risk assessment

that considers the quantity of the compound being handled, its physical form, and the specific

laboratory procedure.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a NIOSH-approved respirator

(e.g., N95 or higher)-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (nitrile gloves)- Safety

glasses or goggles

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory

protection is essential. Double-

gloving provides an extra

barrier against contamination.

[5]

Solution Preparation

- Chemical fume hood- Lab

coat- Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Cell Culture and In Vitro

Assays

- Biological safety cabinet

(BSC)- Lab coat- Safety

glasses- Nitrile gloves

To maintain sterility and

containment when treating

cells with the compound.

Operational Plans for Safe Handling
A systematic approach to handling MYC degrader 1 is essential to ensure safety. The following

workflow outlines the key stages from receipt of the compound to its final disposal.

Step-by-Step Handling Protocol
Preparation Phase:

Receipt & Inventory: Upon receipt, log the compound in the chemical inventory. Verify the

integrity of the container and store it under the recommended conditions (-20°C for

powder).[1][4]

Review Safety Information: Obtain and thoroughly review the Material Safety Data Sheet

(MSDS) from the supplier.[3] Conduct a formal risk assessment for all planned

procedures.
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Prepare Work Area: Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surfaces and have a chemical spill kit readily available.

Handling Phase (within a certified chemical fume hood):

Don Appropriate PPE: Select and put on the correct PPE as detailed in the table above.

Weighing: Use a dedicated, calibrated microbalance inside the fume hood. Employ anti-

static spatulas and weighing boats to minimize dust generation.

Solution Preparation: Slowly add solvent to the vial containing the pre-weighed compound

to avoid splashing. Cap the vial securely and vortex or sonicate until fully dissolved.

Post-Handling Phase:

Decontamination: Thoroughly clean all equipment and work surfaces that may have come

into contact with the compound. Use an appropriate deactivating solution if one is known;

otherwise, use a suitable laboratory detergent followed by a solvent rinse (e.g., 70%

ethanol).

Doff PPE: Remove PPE in the correct sequence to avoid cross-contamination. Disposable

items should be immediately placed in the designated hazardous waste container.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plans
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The disposal of MYC degrader 1 and all contaminated materials must be handled with extreme

care to prevent environmental contamination and accidental exposure. All waste generated

must be treated as hazardous chemical waste.

Waste Stream Disposal Procedure Key Considerations

Unused/Expired Compound

- Collect in a clearly labeled,

sealed, and chemically

compatible container.- Do not

dispose of down the drain or in

regular trash.- Arrange for

disposal through a certified

hazardous waste vendor.[5]

The label must clearly identify

the contents as "Hazardous

Waste: MYC degrader 1".

Contaminated Labware (e.g.,

vials, pipette tips, weighing

boats)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.[5]

Do not overfill waste

containers. Minimize handling

of contaminated items.

Contaminated PPE (e.g.,

gloves, disposable lab coat)

- Carefully remove to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.[5]

Assume all disposable items

that have come into contact

with the compound are

contaminated.

Aqueous Waste (from cell

culture or experiments)

- Collect in a sealed, labeled,

and leak-proof container.- Do

not mix with other waste

streams unless compatibility is

confirmed.

The container should be

clearly labeled with the

chemical name and

approximate concentration.

All hazardous waste must be stored in a designated, secure satellite accumulation area until it

is collected by the institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste contractor.

Visualized Workflows
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The following diagrams illustrate the key workflows for safely handling and disposing of MYC
degrader 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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